Cas no 897733-08-3 (5-amino-4-methyl-2-Pyridinecarbonitrile)

5-Amino-4-methyl-2-pyridinecarbonitrile is a heterocyclic organic compound featuring an amino group and a nitrile functionality on a pyridine backbone. This versatile intermediate is particularly valuable in pharmaceutical and agrochemical synthesis due to its reactive sites, which enable further functionalization. The methyl group enhances stability while the nitrile and amino groups provide opportunities for nucleophilic and electrophilic transformations. Its well-defined structure makes it suitable for constructing complex molecules, including active pharmaceutical ingredients (APIs) and specialty chemicals. High purity grades are available to meet stringent industry requirements, ensuring consistent performance in research and industrial applications.
5-amino-4-methyl-2-Pyridinecarbonitrile structure
897733-08-3 structure
Product name:5-amino-4-methyl-2-Pyridinecarbonitrile
CAS No:897733-08-3
MF:C7H7N3
MW:133.150580644608
MDL:MFCD13175938
CID:1031489
PubChem ID:55289821

5-amino-4-methyl-2-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-4-methyl-2-Pyridinecarbonitrile
    • 5-Amino-4-methylpicolinonitrile
    • 5-amino-4-methylpyridine-2-carbonitrile
    • 5-AMino-2-cyano-4-Methylpyridine
    • SCHEMBL3107926
    • QXMRBIGIIPVYGJ-UHFFFAOYSA-N
    • DTXSID20717562
    • MFCD13175938
    • SY268425
    • CS-0370480
    • 897733-08-3
    • SB53114
    • EN300-4261330
    • AT18016
    • AKOS006362369
    • 5-amino4-methylpicolinonitrile
    • DB-118306
    • MDL: MFCD13175938
    • Inchi: InChI=1S/C7H7N3/c1-5-2-6(3-8)10-4-7(5)9/h2,4H,9H2,1H3
    • InChI Key: QXMRBIGIIPVYGJ-UHFFFAOYSA-N
    • SMILES: CC1=CC(=NC=C1N)C#N

Computed Properties

  • Exact Mass: 133.063997236g/mol
  • Monoisotopic Mass: 133.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.7Ų
  • XLogP3: 0.6

5-amino-4-methyl-2-Pyridinecarbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A36400-250mg
5-amino-4-methylpyridine-2-carbonitrile
897733-08-3 98%
250mg
¥2332.0 2023-09-09
eNovation Chemicals LLC
Y1197689-1g
5-Amino-4-methylpyridine-2-carbonitrile
897733-08-3 95%
1g
$935 2025-02-18
Chemenu
CM178991-1g
5-amino-4-methylpicolinonitrile
897733-08-3 95%
1g
$413 2022-03-01
Chemenu
CM178991-1g
5-amino-4-methylpicolinonitrile
897733-08-3 95%
1g
$916 2021-08-05
eNovation Chemicals LLC
Y1197689-1g
5-Amino-4-methylpyridine-2-carbonitrile
897733-08-3 95%
1g
$935 2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1441150-1g
5-Amino-4-methylpicolinonitrile
897733-08-3 97%
1g
¥6120.00 2024-04-26
Apollo Scientific
OR61459-250mg
5-Amino-4-methylpyridine-2-carbonitrile
897733-08-3 95%
250mg
£207.00 2025-02-20
Crysdot LLC
CD11025102-1g
5-Amino-4-methylpicolinonitrile
897733-08-3 95+%
1g
$972 2024-07-19
eNovation Chemicals LLC
Y1309979-1g
5-Amino-4-methylpyridine-2-carbonitrile
897733-08-3 95%
1g
$568 2025-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A36400-1g
5-amino-4-methylpyridine-2-carbonitrile
897733-08-3 98%
1g
¥4612.0 2023-09-09

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(CAS:897733-08-3)5-amino-4-methyl-2-Pyridinecarbonitrile
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Purity:99%
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Price ($):338.0